Cas no 1780498-90-9 (3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine)

• Product Name: 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine
• CAS No: 1780498-90-9
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 5718706
• PubChem ID: 84624620
• Update Time: 2025-10-17

3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine
• AKOS024023129
• F1907-5551
• starbld0033603
• 1780498-90-9
• 3-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-amine

• Inchi： 1S/C12H17FN2O/c13-11-2-3-12-10(8-11)9-15(5-1-4-14)6-7-16-12/h2-3,8H,1,4-7,9,14H2
• InChI Key： HWGFSHKOGVMNNK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CN(CCO2)CCCN

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine

3-(7-Fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine (CAS No. 1780498-90-9): A Comprehensive Overview

3-(7-Fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine (CAS No. 1780498-90-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities, including anticonvulsant, anxiolytic, and antidepressant properties. The introduction of a fluorine atom at the 7-position of the benzoxazepine ring and the presence of a propylamine side chain contribute to its unique pharmacological profile.

The structure of 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine has been extensively studied using various spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular conformation and electronic properties, which are crucial for understanding its biological activity. Recent research has shown that the fluorine substitution at the 7-position enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

In preclinical studies, 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine has demonstrated significant efficacy in various animal models of neurological disorders. For instance, it has shown potent anticonvulsant activity in rodent models of epilepsy, with a favorable safety profile compared to existing anticonvulsant drugs. Additionally, preliminary studies have indicated that this compound may have anxiolytic and antidepressant effects, suggesting its potential as a multifunctional therapeutic agent.

The mechanism of action of 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its interaction with GABA receptors, which are key targets for many anticonvulsant and anxiolytic drugs. Another potential mechanism is its modulation of serotonin and norepinephrine reuptake, which could contribute to its antidepressant effects. Further research is needed to elucidate these mechanisms and optimize the compound for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable pharmacokinetic profile. These findings have paved the way for phase II trials, which will focus on assessing the compound's therapeutic potential in specific patient populations.

Beyond its therapeutic applications, 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine has also been explored as a tool compound in basic research. Its unique structure and biological activity make it a valuable probe for investigating the molecular mechanisms underlying neurological disorders. For example, it has been used to study the role of GABA receptors in seizure disorders and to explore new targets for drug discovery.

In conclusion, 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine (CAS No. 1780498-90-9) represents a promising candidate in the development of novel therapeutics for neurological disorders. Its unique chemical structure and multifaceted biological activity make it an exciting area of research with significant potential for both clinical applications and basic scientific inquiry. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding and treatment of neurological conditions.